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Compound of Interest

Compound Name: TEMPONE-d16

Cat. No.: B15555790

Disclaimer: This document provides guidance on the proper disposal of TEMPONE-d16 based
on available data for its non-deuterated analog, TEMPONE (4-Oxo-TEMPO). No specific
Safety Data Sheet (SDS) for TEMPONE-d16 was found. Researchers should always consult
their institution's Environmental Health and Safety (EHS) department for specific disposal
protocols and comply with all local, regional, and national regulations.

Essential Safety and Handling Precautions

TEMPONE and its derivatives are stable nitroxyl radicals. While a comprehensive hazard
profile for TEMPONE-d16 is not readily available, the non-deuterated form, TEMPONE (4-Oxo-
TEMPO), is known to be harmful if swallowed and may cause an allergic skin reaction.
Therefore, appropriate personal protective equipment (PPE), including nitrile gloves, safety
glasses with side shields, and a lab coat, should be worn at all times when handling this
compound. All manipulations should be performed in a certified chemical fume hood to
minimize the risk of inhalation.

Summary of Physicochemical Data

The following table summarizes key quantitative data for TEMPONE (4-Oxo-TEMPO), the non-
deuterated analog of TEMPONE-d16. This information is provided for reference in handling

and storage.
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Property Data

Molecular Formula CoH16NO2

Molecular Weight 170.23 g/mol

Appearance Orange to red crystalline solid
Storage Temperature 2-8°C

Soluble in water (partially), acetone, DMSO, and

Solubility
100% ethanol.

Step-by-Step Disposal Protocol

The primary method for the disposal of TEMPONE-d16 is to treat it as a hazardous chemical
waste. Incineration by a licensed hazardous waste disposal company is the recommended
method of destruction.

1. Waste ldentification and Segregation:

e Solid Waste: Collect any unused or expired TEMPONE-d16 powder in its original container
or a clearly labeled, sealed container. This includes any contaminated consumables such as
weigh boats or pipette tips.

e Liquid Waste: Solutions containing TEMPONE-d16 should be collected in a designated,
sealed, and properly labeled hazardous waste container. Do not mix with other incompatible
waste streams.

» Contaminated Materials: Any materials, such as filter paper or bench liners, that are grossly
contaminated with TEMPONE-d16 should be collected and disposed of as solid hazardous
waste.

2. Waste Minimization:
e Purchase only the quantity of TEMPONE-d16 required for your experiments.

e Prepare solutions in the smallest necessary volumes to avoid excess waste.
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. Containerization and Labeling:
All waste containers must be in good condition and compatible with the chemical.

Clearly label all waste containers with "Hazardous Waste," the full chemical name
("TEMPONE-d16"), and the associated hazards (e.g., "Harmful,” "Skin Sensitizer").

. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area.
Ensure containers are tightly sealed to prevent leaks or spills.
Store away from incompatible materials, such as strong oxidizing agents.
. Arranging for Disposal:
Contact your institution's EHS department to schedule a pickup for the hazardous waste.
Provide them with an accurate inventory of the waste being disposed of.
Emergency Spill Procedures
In the event of a spill:
Evacuate the immediate area if the spill is large or if there is a risk of airborne dust.
Notify your supervisor and your institution's EHS department.
Control the spill:

o For small powder spills, carefully sweep up the material and place it in a sealed container
for disposal. Avoid generating dust.

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal.

Decontaminate the spill area with an appropriate solvent and then wash with soap and water.
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» Dispose of all cleanup materials as hazardous waste.

Disposal Workflow

The following diagram outlines the general workflow for the proper disposal of TEMPONE-d16.
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TEMPONE-d16 Disposal Workflow
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Caption: Workflow for the proper disposal of TEMPONE-d16.
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 To cite this document: BenchChem. [Proper Disposal of TEMPONE-d16: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555790#tempone-d16-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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